3-Ethyltoluene Chemical and Physical Properties

Names and Identifiers

- 1-Ethyl-3-methylbenzene
- m-Ethyltoluene
- 3-Ethyltoluene
- 1-Ethyl-3-methylbenzene (3-ethyltoluene, m-ethyltoluene)
- 1-ethyl-3-methyl-benzene
- 1-Ethyl-3-methylbenzene (3-ethyltoluene, m-ethyltoluene)1000µg
- 1-methyl-3-ethylbenzene
- 3-Ethyl-1-Methylbenzene
- 3-methyl benzene
- 3-Methylethylbenzene
- Benzene,1-ethyl-3-methyl
- meta-ethyltoluene
- meta-methylethylbenzene
- m-Ethylmethylbenzene
- m-Methylethylbenzene
- N-EthylbenzylaMine
- Toluene,m-ethyl
- m-Ethyl toluene
- 3-ethyl toluene
- Benzene, 1-ethyl-3-methyl-
- Toluene, m-ethyl-
- 3-ethyl-1-methylbenzene
- 737PTD7O7E
- m-Ethyl_toluene
- 3-ethylmethylbenzene
- 1,3-methylethylbenzene
- MDL： MFCD00009259
- Inchi： 1S/C9H12/c1-3-9-6-4-5-8(2)7-9/h4-7H,3H2,1-2H3
- InChI Key： ZLCSFXXPPANWQY-UHFFFAOYSA-N
- SMILES： CCC1C=C(C)C=CC=1
- BRN： 1850821

Computed Properties

Exact Mass: 120.09400
Monoisotopic Mass: 120.0939
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 9
Rotatable Bond Count: 1
Complexity: 76.1
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 3.6
Topological Polar Surface Area: 0

Experimental Properties

Color/Form: Colorless liquid
Density: 0.865 g/mL at 25 °C(lit.)
Melting Point: -96°C
Boiling Point: 160°C
Flash Point: Fahrenheit: 100.4 ° f
Celsius: 38 ° c
Refractive Index: n20/D 1.496(lit.)
Water Partition Coefficient: Not miscible or difficult to mix in water.
PSA: 0.00000
LogP: 2.55740
Solubility: Insoluble in water.

3-Ethyltoluene Security Information

Symbol:
Prompt：warning
Signal Word：Warning
Hazard Statement： H226
Warning Statement： P210-P233-P240-P241+P242+P243-P280-P303+P361+P353-P370+P378-P403+P235-P501
Hazardous Material transportation number：UN 3295 3/PG 3
WGK Germany：3
Hazard Category Code： 10-51/53
Safety Instruction： S16; S61
RTECS：DA0712000
Hazardous Material Identification：
PackingGroup：III
HazardClass：3
Safety Term：3
Packing Group：III
Risk Phrases：R10; R51/53
Packing Group：III
Hazard Level：3

3-Ethyltoluene Customs Data

HS CODE：2902909090
Customs Data：

China Customs Code:
2902909090

Overview:

2902909090. Other aromatic hydrocarbons. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:2.0%. general tariff:30.0%

Declaration elements:

Product Name, component content

Summary:

2902909090 other aromatic hydrocarbons.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:2.0%.General tariff:30.0%

3-Ethyltoluene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI	L18788-5g	3-Ethyltoluene, 97%	620-14-4	97%	5g	￥1185.00	2023-04-12
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI	L18788-25g	3-Ethyltoluene, 97%	620-14-4	97%	25g	￥4039.00	2023-04-12
Alichem	A010000023-250mg	1-Ethyl-3-methylbenzene	620-14-4	97%	250mg	$489.60	2023-09-01
Alichem	A010000023-500mg	1-Ethyl-3-methylbenzene	620-14-4	97%	500mg	$815.00	2023-09-01
Alichem	A010000023-1g	1-Ethyl-3-methylbenzene	620-14-4	97%	1g	$1549.60	2023-09-01
TRC	E927068-250mg	3-Ethyltoluene	620-14-4		250mg	$ 50.00	2022-06-05
TRC	E927068-500mg	3-Ethyltoluene	620-14-4		500mg	$ 65.00	2022-06-05
TRC	E927068-2.5g	3-Ethyltoluene	620-14-4		2.5g	$ 80.00	2022-06-05
SHANG HAI SHAO YUAN SHI JI Co., Ltd.	SY036847-25g	3-Ethyltoluene	620-14-4	≥97%	25g	¥877.42	2025-04-13
NAN JING HUA XUE SHI JI GU FEN Co., Ltd.	C0431679467-1g	3-Ethyltoluene	620-14-4	98%（GC)	1g	¥ 70.6	2024-07-20

3-Ethyltoluene Production Method

Production Method 1

620-14-4

89-72-5

2944-49-2

2082-61-3

Reaction Conditions

1.1 Reagents: Hydrogen Catalysts: Palladium ; 1 h, 350 °C; 4 h, 350 °C

Reference

: Catalytic hydrotreatment of pyrolytic lignins from different sources to biobased chemicals: Identification of feed-product relations

Figueiredo, M. B.; Deuss, P. J.; Venderbosch, R. H.; Heeres, H. J., Biomass and Bioenergy, 2020, 134,

Production Method 2

620-14-4

141-93-5

930-18-7

17057-82-8

Reaction Conditions

1.1 Catalysts: Vanadium ; 100 - 550 °C

Reference

: Catalytic conversion of alcohols having at least three carbon atoms to hydrocarbon blendstock

, World Intellectual Property Organization, , ,

Production Method 3

629-50-5

629-62-9

27133-93-3

5325-97-3

3296-50-2

620-14-4

769-25-5

2958-76-1

1839-63-0

3728-54-9

Reaction Conditions

1.1 15 min, 550 °C

Reference

: An improved catalytic pyrolysis concept for renewable aromatics from biomass involving a recycling strategy for co-produced polycyclic aromatic hydrocarbons

Genuino, Homer C.; Muizebelt, Inouk; Heeres, Andre; Schenk, Niels J.; Winkelman, Jos G. M.; et al, Green Chemistry, 2019, 21(14), 3802-3806

Production Method 4

620-14-4

Reaction Conditions

1.1 550 °C

Reference

: Xylene isomers distribution in propane aromatization over ZRP zeolites

Zhang, Zhiping; Zhang, Jiushun; Gao, Yongcan, Shiyou Huagong, 2005, 34(9), 835-839

Production Method 5

620-14-4

28652-77-9

Reaction Conditions

1.1 Catalysts: Diphenylmethane diisocyanate , Gold, compd. with nickel (1:1) Solvents: Water ; 100 h, 330 °C

Reference

: Conversion of Ethanol and Fusel Oils over Au-M/MFI/Al2O3 Catalysts

Chistyakova, P. A.; Chistyakov, A. V.; Nikolaev, S. A.; Bagdatov, R. A.; Tsodikov, M. V.; et al, Petroleum Chemistry, 2022, 62(9), 1107-1125

Production Method 6

620-14-4

589-18-4

Reaction Conditions

1.1 Catalysts: Titanium mononitride , Molybdenum carbide nitride ; 6 h, 330 °C

Reference

Molybdenum carbide, supercritical ethanol and base: Keys for unlocking renewable BTEX from lignin

Lui, Matthew Y.; et al, Applied Catalysis, 2023, 325,

Production Method 7

620-14-4

589-18-4

1758-88-9

Reaction Conditions

1.1 Catalysts: Alumina , Molybdenum nitride (Mo2N) Solvents: Ethanol ; 6 h, 10.6 MPa, 553 K

Reference

Common Pathways in Ethanolysis of Kraft Lignin to Platform Chemicals over Molybdenum-Based Catalysts

Ma, Xiaolei; et al, ACS Catalysis, 2015, 5(8), 4803-4813

Production Method 8

620-14-4

496-11-7

575-37-1

629-62-9

Reaction Conditions

1.1 Catalysts: Iron , Calcium ; 15 min, 500 °C

Reference

Preparation of sodium silicate/red mud-based ZSM-5 with glucose as a second template for catalytic cracking of waste plastics into useful chemicals

Wang, Xiaofeng; et al, RSC Advances, 2022, 12(34), 22161-22174

Production Method 9

620-14-4

Reaction Conditions

1.1 Catalysts: Aluminum , Silica ; 30 - 800 °C

Reference

Catalytic pyrolysis of polyethylene and polypropylene over desilicated beta and al-msu-f

Lee, Hyung Won; et al, Catalysts, 2018, 8(11), 501/1-501/15

3-Ethyltoluene Raw materials

3-Ethyltoluene Preparation Products

3-Ethyltoluene Suppliers

Suzhou Senfeida Chemical Co., Ltd

Gold Member

Audited Supplier

(CAS:620-14-4)3-Ethyltoluene

Order Number:1648969

Stock Status:in Stock

Quantity:Company Customization

Purity:98%

Pricing Information Last Updated:Monday, 14 April 2025 21:49

Price ($):discuss personally

Email:sales2@senfeida.com

Amadis Chemical Company Limited

Gold Member

Audited Supplier

(CAS:620-14-4)3-Ethyltoluene

Order Number:A868581

Stock Status:in Stock

Quantity:250g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 09:12

Price ($):271.0

Email:sales@amadischem.com

Product Official Link

Tiancheng Chemical (Jiangsu) Co., Ltd

Gold Member

Audited Supplier

(CAS:620-14-4)3-乙基甲苯

Order Number:LE1648969

Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 12:31

Price ($):discuss personally

Email:18501500038@163.com

3-Ethyltoluene Related Literature

1. Evaluating the performance of three GC columns commonly used for the analysis of ignitable liquid mixtures encountered in fire debris

Aree Choodum,Niamh Nic Daeid Anal. Methods 2011 3 1525
2. Development and validation of an analytical method for hydrocarbon residues using gas chromatography-mass spectrometry

Aree Choodum,Niamh Nic Daeid Anal. Methods 2011 3 1136
3. Assessing the altitude effect on distributions of volatile organic compounds from different sources by principal component analysis

Jhih-Jhe Yang,Chih-Chung Liu,Wei-Hsiang Chen,Chung-Shin Yuan,Chitsan Lin Environ. Sci.: Processes Impacts 2013 15 972
4. Waste HD-PE plastic, deformation into liquid hydrocarbon fuel using pyrolysis-catalytic cracking with a CuCO3 catalyst

Man Vir Singh,Sudesh Kumar,Moinuddin Sarker Sustainable Energy Fuels 2018 2 1057
5. Upgrading biomass pyrolysis vapors over β-zeolites: role of silica-to-alumina ratio

Calvin Mukarakate,Michael J. Watson,Jeroen ten Dam,Xavier Baucherel,Sridhar Budhi,Matthew M. Yung,Haoxi Ben,Kristiina Iisa,Robert M. Baldwin,Mark R. Nimlos Green Chem. 2014 16 4891

Cas no 620-14-4 (3-Ethyltoluene)

3-Ethyltoluene Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

3-Ethyltoluene Security Information

3-Ethyltoluene Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

3-Ethyltoluene Pricemore >>

3-Ethyltoluene Production Method

Production Method 1

Production Method 2

Production Method 3

Production Method 4

Production Method 5

Production Method 6

Production Method 7

Production Method 8

Production Method 9

3-Ethyltoluene Raw materials

3-Ethyltoluene Preparation Products

3-Ethyltoluene Suppliers

3-Ethyltoluene Related Literature

Related Categories

620-14-4 (3-Ethyltoluene) Related Products